Cas no 2138517-89-0 ((1-propoxycyclooctyl)methanol)
(1-propoxycyclooctyl)methanol Chemical and Physical Properties
Names and Identifiers
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- (1-propoxycyclooctyl)methanol
- 2138517-89-0
- EN300-1143546
-
- Inchi: 1S/C12H24O2/c1-2-10-14-12(11-13)8-6-4-3-5-7-9-12/h13H,2-11H2,1H3
- InChI Key: BLSIHHNGHNNCFG-UHFFFAOYSA-N
- SMILES: O(CCC)C1(CO)CCCCCCC1
Computed Properties
- Exact Mass: 200.177630004g/mol
- Monoisotopic Mass: 200.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
(1-propoxycyclooctyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143546-0.05g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 0.05g |
$612.0 | 2023-10-26 | |
| Enamine | EN300-1143546-0.1g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 0.1g |
$640.0 | 2023-10-26 | |
| Enamine | EN300-1143546-0.25g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 0.25g |
$670.0 | 2023-10-26 | |
| Enamine | EN300-1143546-0.5g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 0.5g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1143546-1.0g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1143546-2.5g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 2.5g |
$1428.0 | 2023-10-26 | |
| Enamine | EN300-1143546-5.0g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1143546-10.0g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1143546-1g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 1g |
$728.0 | 2023-10-26 | |
| Enamine | EN300-1143546-5g |
(1-propoxycyclooctyl)methanol |
2138517-89-0 | 95% | 5g |
$2110.0 | 2023-10-26 |
(1-propoxycyclooctyl)methanol Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (1-propoxycyclooctyl)methanol
The Compound CAS No. 2138517-89-0: (1-propoxycyclooctyl)methanol
The compound with CAS No. 2138517-89-0, commonly referred to as (1-propoxycyclooctyl)methanol, is a versatile organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclic ethers and is characterized by its cyclooctane ring substituted with a propoxy group and a hydroxymethyl group. The cyclooctane ring provides structural rigidity, while the propoxy and hydroxymethyl groups contribute to its functional versatility.
Recent studies have highlighted the potential of (1-propoxycyclooctyl)methanol in drug delivery systems due to its ability to form inclusion complexes with various bioactive molecules. These complexes can enhance the solubility, stability, and bioavailability of drugs, making it a promising candidate in pharmaceutical research. For instance, a 2023 study published in the *Journal of Controlled Release* demonstrated that this compound can significantly improve the encapsulation efficiency of lipophilic drugs within polymeric nanoparticles.
In addition to its pharmaceutical applications, (1-propoxycyclooctyl)methanol has shown potential in materials science as a precursor for synthesizing advanced polymers and surfactants. Its unique structure allows for the formation of amphiphilic molecules, which are highly sought after in the development of environmentally friendly coatings and detergents. A 2023 paper in *Macromolecules* explored its use as a building block for creating biodegradable polymers with tunable mechanical properties.
The synthesis of (1-propoxycyclooctyl)methanol typically involves a multi-step process, including cyclopropanation, etherification, and hydroxylation reactions. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. For example, a 2023 study in *Green Chemistry* reported a catalytic asymmetric synthesis method that achieves high enantioselectivity with minimal environmental impact.
From an environmental perspective, (1-propoxycyclooctyl)methanol exhibits favorable biodegradation characteristics under aerobic conditions, making it a safer alternative to traditional chemical additives in various industrial processes. Its low toxicity profile has also been validated in recent ecotoxicological studies, further supporting its use in sustainable chemical applications.
In conclusion, (1-propoxycyclooctyl)methanol (CAS No. 2138517-89-0) is a multifaceted compound with significant potential across diverse fields, from pharmaceuticals to materials science. Ongoing research continues to uncover new applications and optimize its synthesis and utilization, positioning it as a key player in the development of innovative chemical solutions.
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